Cas no 84-47-9 (2-Tert-Butylanthraquinone)

2-Tert-Butylanthraquinone is a derivative of anthraquinone, characterized by the presence of a tert-butyl group at the 2-position. This modification enhances its stability and solubility, making it particularly useful as an intermediate in organic synthesis and industrial applications. Its key advantages include high purity, consistent performance in redox reactions, and suitability for use in hydrogen peroxide production via the anthraquinone process. The tert-butyl group also improves selectivity in catalytic processes, reducing unwanted byproducts. Due to its robust chemical structure, it exhibits excellent thermal and oxidative stability, ensuring reliable performance in demanding environments. This compound is widely employed in fine chemical and pharmaceutical manufacturing.
2-Tert-Butylanthraquinone structure
2-Tert-Butylanthraquinone structure
Product Name:2-Tert-Butylanthraquinone
CAS No:84-47-9
MF:C18H16O2
MW:264.318445205688
MDL:MFCD00001232
CID:34312
PubChem ID:24846658
Update Time:2025-06-07

2-Tert-Butylanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butylanthraquinone
    • Butylanthraquinone
    • 2-(1,1-dimethylethyl)-10-anthracenedione
    • 2-tert-Butyl-9,10-anthraquinone
    • 2-tert-Butylanthra-9,10-quinone
    • 9,10-Anthracenedione, 2-(1,1-dimethylethyl)-
    • beta-tert-Butylanthraquinone
    • 2-T-BUTYLANTHRAQUINONE
    • 2-(tert)-Butylanthraquinone
    • 2-tert-butylanthracene-9,10-dione
    • 1,2-Bis(3-aMinopropylaMino)ethane
    • Anthraquinone, 2-tert-butyl-
    • .beta.-tert-Butylanthraquinone
    • MLS000418531
    • YTPSFXZMJKMUJE-UHFFFAOYSA-N
    • SMR000265034
    • NSC30548
    • 2-tert-butyl anthraquinone
    • Anthraquinone, 2-tert-
    • 2-(tert-butyl)anthracene-9,10-dione
    • 9, 2-(1,1-dimethylethyl)-
    • NSC-30548
    • 2-tert-Butylanthraquinone, 98%
    • 2-tert-Butylanthra-9,10-quinone #
    • EN300-7399929
    • Anthraquinone, 2-tert-butyl
    • SCHEMBL36613
    • B0816
    • EINECS 201-531-2
    • 2-(1,1-Dimethylethyl)-9,10-anthracenedione
    • W-104117
    • 2-tert-butyl-9,10-dihydroanthracene-9,10-dione
    • BDBM49627
    • DTXSID3058903
    • CHEMBL1525161
    • cid_66532
    • NCGC00246012-01
    • D86076
    • A840805
    • MFCD00001232
    • 2-tert-butylanthraquinon
    • 84-47-9
    • Z56771666
    • AS-62190
    • FT-0613425
    • HMS2592A20
    • AKOS001017450
    • EU-0033206
    • LS-20327
    • NCI60_002583
    • MLS-0203661.0002
    • NSC 30548
    • 6D4HUF2LSS
    • 2-(1,1-Dimethylethyl)-9,10-anthracenedione (ACI)
    • Anthraquinone, 2-tert-butyl- (6CI, 7CI, 8CI)
    • β-tert-Butylanthraquinone
    • DB-056792
    • NS00038519
    • DTXCID7048378
    • SY049316
    • 2-Tert-Butylanthraquinone
    • MDL: MFCD00001232
    • Inchi: 1S/C18H16O2/c1-18(2,3)11-8-9-14-15(10-11)17(20)13-7-5-4-6-12(13)16(14)19/h4-10H,1-3H3
    • InChI Key: YTPSFXZMJKMUJE-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC(C(C)(C)C)=CC=2)C(=O)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 264.11500
  • Monoisotopic Mass: 264.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Light yellow crystalline powder. It has photosensitivity.
  • Density: 1.0897 (rough estimate)
  • Melting Point: 101.0 to 104.0 deg-C
  • Boiling Point: 367.55°C (rough estimate)
  • Flash Point: 421.2 °C at 760 mmHg
  • Refractive Index: 1.5200 (estimate)
  • PSA: 34.14000
  • LogP: 3.75950
  • Solubility: Soluble in ethanol and acetone, insoluble in water.

2-Tert-Butylanthraquinone Security Information

  • Symbol: GHS09
  • Prompt:warning
  • Hazard Statement: H410
  • Warning Statement: P273-P391-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • RTECS:CB0487500
  • HazardClass:9
  • PackingGroup:III
  • TSCA:Yes
  • Risk Phrases:R36/37/38
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

2-Tert-Butylanthraquinone Customs Data

  • HS CODE:2914690090
  • Customs Data:

    China Customs Code:

    2914690090

    Overview:

    2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Summary:

    2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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2-Tert-Butylanthraquinone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Catalysts: Iodobenzene ,  Ferrate(4-), chloro[[4,4′,4′′,4′′′-(21H,23H-porphine-5,10,15,20-tetrayl-κN21,κN2… Solvents: Acetonitrile ,  Water ;  3 h, rt
Reference
Metalloporphyrin/Iodine(III)-Cocatalyzed Oxygenation of Aromatic Hydrocarbons
Yoshimura, Akira; et al, Advanced Synthesis & Catalysis, 2010, 352(9), 1455-1460

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Synthesis of tert-butylanthraquinones
Pozdnyakovich, Yu. V.; et al, Zhurnal Organicheskoi Khimii, 1986, 22(3), 595-601

Production Method 3

Reaction Conditions
1.1 Catalysts: Chloro[(1,2,5,6-η)-1,5-cyclooctadiene][(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-c… Solvents: 1,2-Dichloroethane ;  6 h, rt
Reference
Ru(II)-catalyzed [2+2+2] cycloaddition of 1,2-bis(propiolyl)benzenes with monoalkynes leading to substituted anthraquinones
Yamamoto, Yoshihiko; et al, Chemical Communications (Cambridge, 2003, (11), 1290-1291

Production Method 4

Reaction Conditions
1.1 Reagents: Iodine(2+), bis[(hydroxy-κO)phenyliodoniumato]phenyl-, sulfate (1:2) Catalysts: Bis(methanol)-μ-oxobis[C,C,C-tris(1,1-dimethylethyl)-29H,31H-tribenzo[b,g,l]pyri… Solvents: Methanol ;  0.5 h, 25 °C
Reference
Binuclear iron(III) phthalocyanine(μ-oxo-dimer)-catalyzed oxygenation of aromatic hydrocarbons with iodosylbenzene sulfate and iodosylbenzene as the oxidants
Neu, Heather M.; et al, Advanced Synthesis & Catalysis, 2009, 351(18), 3168-3174

Production Method 5

Reaction Conditions
1.1 Reagents: Iodosylbenzene Catalysts: Ferrate(2-), μ-oxobis[2,9,16,23-tetrakis(1,1-dimethylethyl)-29H,31H-phthalocyani… Solvents: Dichloromethane ;  24 h, rt
Reference
Transition metal-mediated oxidations utilizing monomeric iodosyl- and iodylarene species
Yusubov, Mekhman S.; et al, Tetrahedron, 2010, 66(31), 5745-5752

Production Method 6

Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Sulfuric acid Solvents: Water ;  32 min, 95 - 110 °C
Reference
Facile, efficient and one-pot synthesis of anthraquinone derivatives catalyzed by AlCl3/H2SO4 under heterogeneous and mild conditions
Hossei, Naeimi; et al, Cuihua Xuebao, 2008, 29(1), 86-90

Production Method 7

Reaction Conditions
1.1 Catalysts: Methanesulfonic acid ,  Aluminum chloride ;  37 min, 95 - 100 °C
Reference
Rapid, efficient and one pot synthesis of anthraquinone derivatives catalyzed by Lewis acid/methanesulfonic acid under heterogeneous conditions
Naeimi, Hossein; et al, Dyes and Pigments, 2009, 81(3), 259-263

Production Method 8

Reaction Conditions
1.1 40 min, 573 K; 573 K → rt
Reference
Green synthesis of 2-tert-butylanthraquinone by dehydration of 2-(4-tert-butylbenzoyl)benzoic acid over Y zeolites
Liu, Min; et al, Preprints - American Chemical Society, 2008, 53(1), 225-226

Production Method 9

Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Water ;  6.5 h, reflux
2.1 Reagents: Sulfuric acid
Reference
Synthesis of tert-butylanthraquinones
Pozdnyakovich, Yu. V.; et al, Zhurnal Organicheskoi Khimii, 1986, 22(3), 595-601

Production Method 10

Reaction Conditions
1.1 Reagents: 1-Carboxy-4-hydroxy-α-oxo-2,5-cyclohexadiene-1-propanoic acid Solvents: Benzene
Reference
The polymerization of o-(p-toluyl)benzoic acid
Ross, Sidney D.; et al, Journal of the American Chemical Society, 1955, 77, 3020-3

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